Cas no 1904351-09-2 ((3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone)

• Product Name: (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone
• CAS No: 1904351-09-2
• MF: C₁₇H₁₆BrFN₂O₃
• MW: 395.222947120667
• CID: 5977780
• PubChem ID: 92088684
• Update Time: 2025-06-09

(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone
• [3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone
• F6476-1500
• 1904351-09-2
• AKOS025351205
• 3-bromo-2-{[1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-yl]oxy}pyridine
• (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone

• Inchi： 1S/C17H16BrFN2O3/c1-23-15-5-4-11(9-14(15)19)17(22)21-8-6-12(10-21)24-16-13(18)3-2-7-20-16/h2-5,7,9,12H,6,8,10H2,1H3
• InChI Key： HIGSJQNVGIDFRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CN(C(C2C=CC(=C(C=2)F)OC)=O)CC1

Computed Properties

• Exact Mass: 394.03283g/mol
• Monoisotopic Mass: 394.03283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone

Introduction to (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. One such compound, identified by the CAS number 1904351-09-2, is (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone. This compound, with its intricate molecular structure, has garnered significant attention due to its potential applications in the synthesis of novel bioactive molecules. The structural features of this molecule, including its 3-bromopyridin-2-yl and 3-fluoro-4-methoxyphenyl substituents, make it a versatile scaffold for further chemical modifications and functionalization.

The importance of this compound cannot be overstated, especially in the context of contemporary research. Recent studies have highlighted the utility of such heterocyclic compounds in the development of targeted therapies. The presence of both pyrrolidinyl and phenyl rings in its structure suggests potential interactions with biological targets, making it a valuable candidate for drug discovery programs. Specifically, the 3-bromopyridin-2-yl moiety has been shown to enhance binding affinity to certain enzymes and receptors, while the 3-fluoro-4-methoxyphenyl group contributes to metabolic stability and oral bioavailability.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds are continuous processes aimed at improving their pharmacological properties. The use of computational methods and high-throughput screening has expedited the identification of promising candidates. For instance, virtual screening techniques have been employed to predict the binding interactions of (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone with various biological targets. These approaches have not only accelerated the drug discovery pipeline but also provided insights into the structural requirements for optimal activity.

The chemical synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the complex framework efficiently. Additionally, modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the synthesized product. These advancements in synthetic chemistry have enabled researchers to access novel molecular architectures with tailored biological activities.

Beyond its synthetic significance, (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone has been explored in various preclinical studies as a potential lead compound for therapeutic intervention. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. For example, derivatives containing similar pyrrolidinyl and phenyl groups have shown promise in treating neurological disorders and inflammatory conditions. The< strong> 3-bromopyridin-2-yl substituent is particularly noteworthy, as it has been associated with enhanced receptor binding affinity in several drug candidates.

The integration of machine learning and artificial intelligence into drug discovery has further enhanced the potential of this compound. Predictive models have been developed to assess the likelihood of success for new molecular entities based on their structural features. These models take into account factors such as solubility, metabolic stability, and binding affinity, providing a comprehensive evaluation of a compound's drug-like properties. The application of these tools has led to more efficient identification of promising candidates like (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone.

In conclusion, (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yll)(3-fluoro-4-methoxyphenethyl)methanone) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features make it a valuable scaffold for further exploration in drug discovery. The ongoing research into this compound underscores its potential as a lead molecule for developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly crucial role in shaping the future of medicine.